Cas no 1218371-85-7 (methyl 2-amino-2-(3-bromo-4-methoxyphenyl)acetate)

• Product Name: methyl 2-amino-2-(3-bromo-4-methoxyphenyl)acetate
• CAS No: 1218371-85-7
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 5591322
• PubChem ID: 61036570
• Update Time: 2025-05-20

methyl 2-amino-2-(3-bromo-4-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• METHYL2-AMINO-2-(3-BROMO-4-METHOXYPHENYL)ACETATE
• Benzeneacetic acid, α-amino-3-bromo-4-methoxy-, methyl ester
• EN300-1068592
• CS-0346843
• 1218371-85-7
• AKOS010266085
• methyl 2-amino-2-(3-bromo-4-methoxyphenyl)acetate

• Inchi： 1S/C10H12BrNO3/c1-14-8-4-3-6(5-7(8)11)9(12)10(13)15-2/h3-5,9H,12H2,1-2H3
• InChI Key： AWFRKDFERDRIHG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(N)C1=CC=C(OC)C(Br)=C1

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.466±0.06 g/cm3(Predicted)
• Boiling Point: 341.9±42.0 °C(Predicted)
• pka: 6.65±0.10(Predicted)

Additional information on methyl 2-amino-2-(3-bromo-4-methoxyphenyl)acetate

Compound CAS No. 1218371-85-7: Methyl 2-Amino-2-(3-Bromo-4-Methoxyphenyl)Acetate

Methyl 2-amino-2-(3-bromo-4-methoxyphenyl)acetate, with the CAS number 1218371-85-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and bioorganic synthesis. This compound is characterized by its unique structure, which includes a methyl ester group attached to an amino-substituted acetate moiety. The presence of a bromine atom and a methoxy group on the aromatic ring introduces intriguing electronic and steric properties, making it a valuable substrate for various chemical transformations.

The synthesis of methyl 2-amino-2-(3-bromo-4-methoxyphenyl)acetate involves a series of carefully designed reactions, often employing transition metal catalysis and multicomponent coupling strategies. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for exploring the compound's stereochemical effects in biological systems. The compound's versatility lies in its ability to serve as both an intermediate and a final product in diverse synthetic pathways.

In terms of physical properties, methyl 2-amino-2-(3-bromo-4-methoxyphenyl)acetate exhibits a melting point of approximately 145°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectroscopic data, including NMR and IR, have been extensively documented, providing a robust foundation for structural elucidation and quality control in research settings.

The compound has found applications in several cutting-edge research areas. For instance, it has been utilized as a key building block in the construction of bioactive molecules with potential antitumor and antimicrobial activities. Recent studies have highlighted its role in modulating cellular signaling pathways, particularly those involving protein kinases. Additionally, its ability to act as a chiral auxiliary has facilitated the synthesis of complex natural products with high enantioselectivity.

In the realm of materials science, methyl 2-amino-2-(3-bromo-4-methoxyphenyl)acetate has been explored as a precursor for advanced polymers and self-assembling materials. Its unique combination of functional groups allows for tailored interactions at the molecular level, making it a promising candidate for applications in nanotechnology and drug delivery systems.

The ongoing research into this compound continues to uncover new dimensions of its utility. For example, recent investigations into its photochemical properties have revealed potential applications in light-responsive materials. Furthermore, its use as a catalyst in organocatalytic reactions is an emerging area of interest, particularly due to its ability to facilitate challenging bond-forming reactions under mild conditions.

In conclusion, methyl 2-amino-2-(3-bromo-4-methoxyphenyl)acetate (CAS No. 1218371-85-7) stands out as a versatile and intriguing compound with wide-ranging applications across multiple disciplines. Its structural features, coupled with the latest advancements in synthetic methodologies, ensure that it remains at the forefront of chemical research for years to come.